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Compound of Interest

Compound Name:
5-Bromo-2-chloro-4-

fluorobenzaldehyde

Cat. No.: B7967046

Get Quote

Chemical Identity & Strategic Significance[1][2]
Compound Name: 5-Bromo-2-chloro-4-fluorobenzaldehyde CAS Number: 1782815-29-5

Molecular Formula: C₇H₃BrClFO Molecular Weight: 237.45 g/mol [1][2]

The "Why" Behind the Structure
In medicinal chemistry, this scaffold is not merely a random halogenated aromatic; it is a tri-

functionalized electrophilic hub. Its value lies in the differential reactivity of its substituents,

allowing for orthogonal functionalization:

4-Fluoro (Para to Aldehyde): Highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing aldehyde group.

5-Bromo: Ideal handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig) or lithium-halogen exchange.

2-Chloro: Provides steric influence and can serve as a secondary site for functionalization

under forcing conditions.
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Aldehyde: A classic handle for reductive amination, Wittig olefination, or oxidation to benzoic

acid derivatives.

Hazard Profiling & Risk Assessment
While standard SDS documents classify this compound primarily as Harmful (GHS07), a

researcher must treat it with elevated caution due to its halogenated nature and potential for

hydrolysis/oxidation.

GHS Classification
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Structural Alerts & Toxicology Insights
Aldehyde Reactivity: Benzaldehydes are sensitizers. They readily bind to nucleophilic

residues on proteins (lysine/cysteine), potentially leading to allergic contact dermatitis.

Halogenated Byproducts: In vivo metabolism or thermal decomposition releases halide ions.

While the intact molecule is the primary hazard, the potential for HF (hydrogen fluoride)

generation during combustion necessitates specific firefighting protocols (see Section 4).

Storage & Handling Ecosystem[5]
The stability of 5-Bromo-2-chloro-4-fluorobenzaldehyde is compromised by oxygen and

ambient temperature. The aldehyde proton is susceptible to radical abstraction, leading to

autoxidation.
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Protocol: The "Inert-Cold" Chain
To maintain purity >98% and prevent the formation of the corresponding benzoic acid impurity,

follow this strict logic:

Atmosphere: Store under Argon or Nitrogen.

Reasoning: Oxygen facilitates the radical chain mechanism converting

.

Temperature: Refrigerate at 2–8°C.

Reasoning: Low temperature kinetically inhibits the autoxidation rate and preserves the

chemically distinct halogen positions.

Container: Amber glass with a Teflon-lined septum.

Reasoning: Amber glass blocks UV light (photo-initiation of radicals); Teflon prevents

leaching of plasticizers by the halogenated aromatic.

Visualization: Stability & Storage Logic
The following diagram illustrates the decision workflow for handling this sensitive intermediate.
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Figure 1: Causality of degradation and the required storage intervention to prevent acid

formation.[4]
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Emergency Response Framework
Standard "wash with water" advice is insufficient for multi-halogenated aromatics. The

presence of Fluorine adds a layer of complexity regarding combustion products.

Firefighting: The HF Risk
In the event of a fire, this compound will decompose to release Hydrogen Bromide (HBr),

Hydrogen Chloride (HCl), and Hydrogen Fluoride (HF).

Action: Do NOT use a solid water stream (may scatter molten chemical). Use CO₂, dry

chemical, or alcohol-resistant foam.

PPE: Full turnout gear with SCBA is mandatory. The presence of HF demands specific

neutralization protocols for runoff water (e.g., calcium gluconate availability).

First Aid Decision Matrix
Skin Contact: Wash immediately with soap and water.[3] If redness persists, consider the

possibility of aldehyde sensitization.

Eye Contact: Rinse for 15 minutes.[3][5] The lipophilic nature of the compound means it may

adhere to corneal tissue; prolonged irrigation is critical.
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Figure 2: Emergency response workflow prioritizing respiratory protection and chemical

neutralization.

Technical Specifications & Data
The following data consolidates physical properties derived from synthesis literature and

chemical vendors.
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Property Value / Description Note

Physical State Solid (Crystalline Powder)

Color White to pale yellow Yellowing indicates oxidation

Boiling Point ~259.4°C (Predicted) @ 760 mmHg

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Poorly soluble in water

Purity Grade >98% (HPLC/GC) Critical for cross-coupling

LogP ~3.20 Lipophilic; crosses membranes

H-Bond Acceptors 1 (Carbonyl oxygen)

Synthesis & Disposal Context
Application in Drug Discovery
This compound is frequently used as a core scaffold for:

Kinase Inhibitors: The benzaldehyde acts as a hinge binder precursor, while the halogens

allow for the attachment of solubilizing tails.

Agrochemicals: Fluorinated aromatics increase metabolic stability.

Typical Workflow:

Step 1:

displacement of the 4-Fluoro group by an amine.

Step 2: Reductive amination of the aldehyde.

Step 3: Suzuki coupling at the 5-Bromo position.

Disposal Protocols
Waste Stream: Halogenated Organic Waste. DO NOT mix with non-halogenated solvents, as

this increases the cost of incineration.
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Method: High-temperature incineration equipped with scrubbers to neutralize HX gases (HF,

HBr, HCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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